Cas no 1823432-25-2 (4-bromo-7-(trifluoromethyl)-1,3-benzothiazol-2-amine)

• Product Name: 4-bromo-7-(trifluoromethyl)-1,3-benzothiazol-2-amine
• CAS No: 1823432-25-2
• MF: C₈H₄BrF₃N₂S
• MW: 297.1
• MDL: MFCD28251660
• CID: 5331956
• PubChem ID: 91689100
• Update Time: 2026-03-10

4-bromo-7-(trifluoromethyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-7-(trifluoromethyl)-1,3-benzothiazol-2-amine
• 2-Benzothiazolamine, 4-bromo-7-(trifluoromethyl)-
• DB-167509
• D96777
• 1823432-25-2
• 4-Bromo-7-(trifluoromethyl)benzo[d]thiazol-2-amine
• AKOS025139020
• UJMBRRHMBBOEMU-UHFFFAOYSA-N
• SCHEMBL18343869
• PS-17722
• CS-0309743
• 4-Bromo-7-(trifluoromethyl)-2-benzothiazolamine

• MDL： MFCD28251660
• Inchi： 1S/C8H4BrF3N2S/c9-4-2-1-3(8(10,11)12)6-5(4)14-7(13)15-6/h1-2H,(H2,13,14)
• InChI Key： UJMBRRHMBBOEMU-UHFFFAOYSA-N
• SMILES： S1C2=C(C(F)(F)F)C=CC(Br)=C2N=C1N

Computed Properties

• Exact Mass: 295.92307g/mol
• Monoisotopic Mass: 295.92307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles